Cas no 332108-40-4 (N-(2-Methoxybenzyl)adamantan-1-amine)

• Product Name: N-(2-Methoxybenzyl)adamantan-1-amine
• CAS No: 332108-40-4
• MF: C₁₈H₂₅NO
• MW: 271.397205114365
• CID: 1085617
• PubChem ID: 2756297
• Update Time: 2025-08-03

N-(2-Methoxybenzyl)adamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)adamantan-1-amine
• Adamantan-1-yl-(2-methoxy-benzyl)-aminehydrochloride
• N-[(2-methoxyphenyl)methyl]adamantan-1-amine
• 1-adamantyl(2-methoxybenzyl)amine
• AC1MBT8W
• AC1Q4EFZ
• adamantan-1-yl-(2-methoxybenzyl)amine
• Adamantan-1-yl-(2-methoxy-benzyl)-amine
• CHEMBL2323811
• Oprea1_002698
• Oprea1_214123
• SureCN3360559
• AKOS000227888
• 332108-40-4
• N-(2-methoxybenzyl)tricyclo[3.3.1.1~3,7~]decan-1-amine
• N-((2-Methoxyphenyl)methyl)tricyclo(3.3.1.13,7)decan-1-amine
• DTXSID30373330
• MIQSIHPLVJIADK-UHFFFAOYSA-N
• N-{[2-(methyloxy)phenyl]methyl}-N-tricyclo[3.3.1.1~3,7~]dec-1-ylamine
• AG-690/11822826
• SCHEMBL3360559
• AB00089319-01
• STK145879
• SCHEMBL19840794

• MDL： MFCD01826586
• Inchi： 1S/C18H25NO/c1-20-17-5-3-2-4-16(17)12-19-18-9-13-6-14(10-18)8-15(7-13)11-18/h2-5,13-15,19H,6-12H2,1H3
• InChI Key： MIQSIHPLVJIADK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 271.19400
• Monoisotopic Mass: 271.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.14450

Additional information on N-(2-Methoxybenzyl)adamantan-1-amine

N-(2-Methoxybenzyl)adamantan-1-amine: A Promising Compound in Pharmaceutical Research

N-(2-Methoxybenzyl)adamantan-1-amine, identified by its CAS No. 332108-40-4, represents a significant advancement in the field of medicinal chemistry. This compound, a derivative of the adamantan-1-amine scaffold, has garnered attention for its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for drug development. The integration of 2-methoxybenzyl group into the adamantane framework introduces novel pharmacophore elements that enhance its biological activity and selectivity.

Structural analysis of N-(2-Methoxybenzyl)adamantan-1-amine reveals a combination of rigid and flexible moieties. The adamantane core, known for its cage-like structure, provides a stable platform for functional group attachment. The 2-methoxybenzyl substituent, on the other hand, introduces aromaticity and electron-donating properties, which are critical for interactions with target proteins. This molecular design is particularly relevant in the context of targeted drug delivery and receptor modulation. The compound's ability to interact with various biological targets, including ion channels and G-protein coupled receptors, underscores its potential in treating neurological and cardiovascular disorders.

Recent advancements in computational drug discovery have facilitated the exploration of N-(2-Methoxybenzyl)adamantan-1-amine's pharmacological properties. Molecular docking studies have demonstrated its affinity for neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. These findings align with the growing interest in central nervous system (CNS) disorders, where modulating neurotransmitter activity is a key therapeutic strategy. Additionally, the compound's low molecular weight and high solubility profile make it suitable for oral administration, a critical factor in drug development.

Experimental studies on N-(2-Methoxybenzyl)adamantan-1-amine have focused on its antioxidant and anti-inflammatory properties. In vitro assays have shown its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production. These properties are particularly relevant in the context of chronic inflammatory diseases and age-related neurodegenerative conditions. The compound's mechanism of action appears to involve the modulation of NF-κB signaling pathways, a key regulator of inflammatory responses. This dual functionality makes N-(2-Methoxybenzyl)adamantan-1-amine a versatile candidate for multi-target therapies.

The synthesis of N-(2-Methoxybenzyl)adamantan-1-amine has been optimized through various methodologies, including asymmetric catalysis and solid-phase peptide synthesis. These approaches enable the efficient production of the compound with high stereochemical purity, which is essential for its pharmacological activity. Recent advances in green chemistry have further improved the synthesis process by reducing environmental impact and waste generation. The development of scalable synthetic routes is critical for transitioning from laboratory research to clinical applications.

Pharmacokinetic studies on N-(2-Methoxybenzyl)adamantan-1-amine have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) profile. In vivo experiments in rodent models have demonstrated its ability to cross the blood-brain barrier, a crucial factor for treating CNS disorders. The compound's metabolism primarily occurs via cytochrome P450 enzymes, with minimal hepatic toxicity observed in preclinical trials. These findings support its potential for safe and effective therapeutic use.

Emerging research on N-(2-Methyloxybenzyl)adamantan-1-amine has explored its role in metabolic syndrome and type 2 diabetes. Studies have indicated that the compound can enhance insulin sensitivity by modulating AMP-activated protein kinase (AMPK) activity. This metabolic regulation is particularly relevant in the context of obesity-related comorbidities, where targeting multiple metabolic pathways is a therapeutic priority. The compound's ability to reduce hepatic lipid accumulation further highlights its potential in metabolic disease management.

The application of N-(2-Methoxybenzyl)adamantan-1-amine in nanomedicine is an area of active investigation. Researchers have explored its use in drug-loaded nanoparticles to improve targeting efficiency and reduce systemic side effects. The compound's hydrophilic nature allows for the formation of stable colloidal dispersions, which can be tailored for controlled drug release. These advancements are particularly relevant in the treatment of solid tumors, where localized drug delivery is essential to minimize off-target effects.

Recent studies have also examined the antimicrobial properties of N-(2-Methoxybenzyl)adamantan-1-amine. In vitro experiments have demonstrated its ability to inhibit the growth of Gram-positive and Gram-negative bacteria, suggesting potential applications in the development of antibacterial agents. The compound's mechanism of action appears to involve disruption of bacterial cell membranes, a strategy that is gaining traction in the fight against antibiotic-resistant pathogens. These findings underscore the compound's versatility across multiple therapeutic areas.

As the field of personalized medicine advances, the role of N-(2-Methoxybenzyl)adamantan-1-amine in tailored therapies is becoming increasingly significant. Research is focusing on its potential to modulate genetic and epigenetic factors that influence disease progression. The compound's ability to interact with non-coding RNA and microRNA pathways opens new avenues for targeted interventions. These developments highlight the compound's adaptability to evolving therapeutic paradigms.

Overall, N-(2-Methoxybenzyl)adamantan-1-amine represents a promising candidate in the quest for innovative therapeutic solutions. Its unique structural features, coupled with its diverse biological activities, position it as a valuable tool in the development of multi-target drugs. Ongoing research is likely to uncover additional applications and mechanisms of action, further solidifying its role in modern pharmacology. The continued exploration of this compound underscores the importance of structure-based drug design and computational modeling in advancing therapeutic innovation.